Cas no 1935130-91-8 (Ethyl 3-fluorobicyclo[1.1.1]pentane-1-carboxylate)

• Product Name: Ethyl 3-fluorobicyclo[1.1.1]pentane-1-carboxylate
• CAS No: 1935130-91-8
• CID: 4630324
• Update Time: 2025-10-22

Ethyl 3-fluorobicyclo[1.1.1]pentane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-fluorobicyclo[1.1.1]pentane-1-carboxylate
• Ethyl 3-fluorobicyclo[1.1.1]pentane-1-carboxylate

• SMILES： CCOC(=O)C12CC(F)(C1)C2

Additional information on Ethyl 3-fluorobicyclo[1.1.1]pentane-1-carboxylate

Ethyl 3-Fluorobicyclo[1.1.1]Pentane-1-Carboxylate: A Comprehensive Overview

Ethyl 3-fluorobicyclo[1.1.1]pentane-1-carboxylate is a unique organic compound with the CAS number 1935-130-9. This compound belongs to the class of bicyclic carboxylates, which have garnered significant attention in recent years due to their versatile applications in pharmaceuticals, agrochemicals, and advanced materials. The structure of Ethyl 3-fluorobicyclo[1.1.1]pentane-1-carboxylate is characterized by a bicyclo[1.1.1]pentane ring system with a fluorine substituent at the 3-position and an ethyl ester group attached to the 1-position carboxylic acid moiety.

The bicyclo[1.1.1]pentane framework is a highly strained ring system, which imparts unique physical and chemical properties to the compound. The presence of the fluorine atom at the 3-position introduces additional electronic effects, making this compound suitable for various synthetic transformations and applications in medicinal chemistry.

Recent studies have highlighted the potential of Ethyl 3-fluorobicyclo[1.1.1]pentane-1-carboxylate as a key intermediate in the synthesis of bioactive molecules, including antibiotics and antiviral agents. Researchers have demonstrated that this compound can undergo various reactions, such as nucleophilic substitutions and ring-opening reactions, to yield structurally complex molecules with promising pharmacological profiles.

From a synthetic perspective, Ethyl 3-fluorobicyclo[1.1.1]pentane-1-carboxylate can be prepared via a variety of methods, including cycloaddition reactions and ring-closing metathesis techniques. These methods allow for precise control over the stereochemistry and regioselectivity of the product, ensuring high yields and purity.

In terms of physical properties, Ethyl 3-fluorobicyclo[1.